Cas no 7663-92-5 ((2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid)

• Product name: (2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
• CAS No: 7663-92-5
• MF: C₁₀H₁₃NO₅S
• MW: 259.27892
• CID: 537468
• PubChem ID: 774825

(2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Serine, N-[(4-methylphenyl)sulfonyl]-
• (2S)-3-hydroxy-2-(4-methylbenzenesulfonamido)propanoic acid
• (2S)-3-hydroxy-2-[(4-methylphenyl)sulfonylamino]propanoic acid
• CS-0236406
• 7663-92-5
• (2S)-3-HYDROXY-2-(4-METHYLBENZENESULFONAMIDO)PROPANOICACID
• SCHEMBL5193396
• SBKRCXFSPMKXAU-VIFPVBQESA-N
• tosylserine
• Nalpha-(4-methylbenzenesulfonyl)-L-serine
• EN300-1708552
• N-[(4-Methylphenyl)sulfonyl]-L-serine

• Inchi： InChI=1S/C10H13NO5S/c1-7-2-4-8(5-3-7)17(15,16)11-9(6-12)10(13)14/h2-5,9,11-12H,6H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： SBKRCXFSPMKXAU-VIFPVBQESA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)NC(CO)C(=O)O

Computed Properties

• Exact Mass: 259.05149
• Monoisotopic Mass: 259.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 103.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives